Methyl 2-(5,5-difluoroazepan-4-yl)acetate;hydrochloride

• IUPAC Name: methyl 2-(5,5-difluoroazepan-4-yl)acetate;hydrochloride
• InChI: InChI=1S/C9H15F2NO2.ClH/c1-14-8(13)6-7-2-4-12-5-3-9(7,10)11;/h7,12H,2-6H2,1H3;1H
• InChI Key: JDIWZAJCBGMRHC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1CCNCCC1(F)F.Cl
• Molecular Formula: C9H16ClF2NO2
• Molecular Weight: 243.68 g/mol

Description

“Methyl 2-(5,5-difluoroazepan-4-yl)acetate;hydrochloride” is a chemical compound with the CAS Number: 2260936-50-1. It has a molecular weight of 243.68. The IUPAC name for this compound is methyl 2- (5,5-difluoroazepan-4-yl)acetate hydrochloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H15F2NO2.ClH/c1-14-8(13)6-7-2-4-12-5-3-9(7,10)11;/h7,12H,2-6H2,1H3;1H. This code provides a specific string of characters that represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a powder. It has a storage temperature of 4 degrees Celsius.

Scientific Research Applications

Synthesis and Evaluation of Novel Compounds

• A study on the design, synthesis, and evaluation of novel peptidomimetics derived from 2-butyl-4-chloro-1-methylimidazole for their Angiotensin Converting Enzyme (ACE) inhibitor activity indicates the potential of designing specific compounds for therapeutic purposes, showcasing the broader application of chemical synthesis in drug development (A. Jallapally et al., 2015).

Thermodynamic Properties of Chemical Mixtures

• Research on the thermodynamic properties of binary mixtures of 1,3,4-oxadiazole derivative with chloroform and N,N-dimethylformamide explores the solute-solvent interactions, which is essential for understanding chemical behaviors and applications in various scientific fields (D. R. Godhani et al., 2017).

Synthesis of Heterocyclic Derivatives

• A study on the synthesis of new heterocyclic containing (1,3-oxazepine) derivatives from 6-methyl 2-thiouracil highlights the methodology in creating new compounds with potential applications in antimicrobial activities, indicating the chemical compound's role in developing new therapeutic agents (Khalid M. Mohammad et al., 2017).

Drug Abuse Treatment Applications

• The synthesis of 4-Arylethynyl-2-methyloxazole Derivatives as mGluR5 Antagonists for use in the treatment of drug abuse demonstrates the application of chemical synthesis in addressing significant health issues, such as addiction (Y. Iso & A. Kozikowski, 2006).

Safety and Hazards

The safety information for this compound includes several hazard statements: H315, H319, H335. These codes correspond to specific hazards associated with the compound. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501. These codes provide guidance on how to handle the compound safely.